molecular formula C12H14BrNO2 B8357688 7-(3-bromopropoxy)-3,4-dihydroisoquinolin-1(2H)-one

7-(3-bromopropoxy)-3,4-dihydroisoquinolin-1(2H)-one

Cat. No.: B8357688
M. Wt: 284.15 g/mol
InChI Key: FRASYEFRSZOCSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-(3-bromopropoxy)-3,4-dihydroisoquinolin-1(2H)-one is a useful research compound. Its molecular formula is C12H14BrNO2 and its molecular weight is 284.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14BrNO2

Molecular Weight

284.15 g/mol

IUPAC Name

7-(3-bromopropoxy)-3,4-dihydro-2H-isoquinolin-1-one

InChI

InChI=1S/C12H14BrNO2/c13-5-1-7-16-10-3-2-9-4-6-14-12(15)11(9)8-10/h2-3,8H,1,4-7H2,(H,14,15)

InChI Key

FRASYEFRSZOCSF-UHFFFAOYSA-N

Canonical SMILES

C1CNC(=O)C2=C1C=CC(=C2)OCCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of intermediate 19 (326 mg, 2 mmol), 1,3-dibromopropane (0.62 mL, 6 mmol) and anhydrous K2CO3 (276 mg, 2 mmol) was dissolved in 4 mL of EtOH and the solution was heated to reflux and stirred overnight. The mixture was diluted with water and extracted with EtOAc. The combined EtOAc layers were washed with water, brine, dried over anhydrous Na2SO4, concentrated in vacuo and purified by flash chromatography on silica gel column (elution with PE/EtOAc=5:1) to give 7-(3-bromopropoxy)-3,4-dihydroisoquinolin-1(2H)-one (intermediate 20) (360 mg, 63%) as a white solid.
Quantity
326 mg
Type
reactant
Reaction Step One
Quantity
0.62 mL
Type
reactant
Reaction Step One
Name
Quantity
276 mg
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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